Cas no 921199-23-7 (3,4-Piperidinediol, 1-hexyl-2-(hydroxymethyl)-, (2R,3R,4R)-)

• Product Name: 3,4-Piperidinediol, 1-hexyl-2-(hydroxymethyl)-, (2R,3R,4R)-
• CAS No: 921199-23-7
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 745493
• PubChem ID: 15947117
• Update Time: 2025-04-19

3,4-Piperidinediol, 1-hexyl-2-(hydroxymethyl)-, (2R,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol, 1-hexyl-2-(hydroxymethyl)-, (2R,3R,4R)-
• (2R,3R,4R)-1-hexyl-2-(hydroxymethyl)piperidine-3,4-diol
• SCHEMBL20726283
• DTXSID00580216
• 921199-23-7

• Inchi： 1S/C12H25NO3/c1-2-3-4-5-7-13-8-6-11(15)12(16)10(13)9-14/h10-12,14-16H,2-9H2,1H3/t10-,11-,12-/m1/s1
• InChI Key： JEUKGDAHPLMQJX-IJLUTSLNSA-N
• SMILES： O[C@H]1[C@@H](CCN(CCCCCC)[C@@H]1CO)O

Computed Properties

• Exact Mass: 231.18344366g/mol
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.9Ų